Cas no 5352-63-6 (Digoxigenin Monodigitoxoside)

• Product Name: Digoxigenin Monodigitoxoside
• CAS No: 5352-63-6
• MF: C₂₉H₄₄O₈
• MW: 520.654870033264
• CID: 826094
• PubChem ID: 93001
• Update Time: 2025-06-06

Digoxigenin Monodigitoxoside Chemical and Physical Properties

Names and Identifiers

• Digoxigenin Monodigitoxoside
• Digoxigenin-Mono(digitoxoside)
• Digoxin Impurity D
• Digoxigenin 3-Monodigitoxide
• Digoxigenin mono-digitoside
• Digoxigenin Monodigitoxide
• Digoxin-like inhibitor of the sodium pump
• Monodigitoxoside
• monodigitoxosyldigoxigenin
• 1igj
• CHEBI:63496
• DTXSID901309084
• TP62PJG6J3
• Digoxigeninmonodigitoxoside
• CS-0356763
• Q27132657
• (3beta,5beta,12beta)-3-[(2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxycard-20(22)-enolide
• CHEMBL1150
• 3.BETA.-(2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYLOXY)-12.BETA.,14-DIHYDROXY-5.BETA.-CARD-20(22)-ENOLIDE
• 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Card-20(22)-enolide, 3-((2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
• 5352-63-6
• AKOS040755020
• DIGOXIN IMPURITY D [EP IMPURITY]
• MS-29659
• SCHEMBL2729872
• 3beta-(beta-D-ribo-2,6-dideoxy-hexopyranosyloxy)-12beta,14-dihydroxy-5beta,14beta-card-20(22)-enolide
• HY-145154

• Inchi： 1S/C29H44O8/c1-15-26(33)22(30)13-25(36-15)37-18-6-8-27(2)17(11-18)4-5-20-21(27)12-23(31)28(3)19(7-9-29(20,28)34)16-10-24(32)35-14-16/h10,15,17-23,25-26,30-31,33-34H,4-9,11-14H2,1-3H3
• InChI Key： JFSXBMIFXZFKHD-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)CC(OC2CC3CCC4C5(C(C(C6COC(=O)C=6)CC5)(C)C(O)CC4C3(C)CC2)O)O1

Computed Properties

• Exact Mass: 520.30400
• Monoisotopic Mass: 520.303618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 228-230°C
• Boiling Point: 529.4±52.0 °C at 760 mmHg
• Flash Point: 274.0±30.7 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 125.68000
• LogP: 2.45610
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Digoxigenin Monodigitoxoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives